Cas no 439096-59-0 (4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione)
4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]quinazoline-2-thione
- 439096-59-0
- Oprea1_221478
- 4-imino-6,7-dimethoxy-3-(4-methoxybenzyl)-3,4-dihydro-2(1H)-quinazolinethione
- AKOS005076171
- 4-imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione
- 10R-0325
- 2(1H)-Quinazolinethione, 3,4-dihydro-4-imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-
- 4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione
-
- Inchi: 1S/C18H19N3O3S/c1-22-12-6-4-11(5-7-12)10-21-17(19)13-8-15(23-2)16(24-3)9-14(13)20-18(21)25/h4-9H,10,19H2,1-3H3
- InChI Key: AHZNZLBJPRUBRT-UHFFFAOYSA-N
- SMILES: S=C1N=C2C=C(C(=CC2=C(N)N1CC1C=CC(=CC=1)OC)OC)OC
Computed Properties
- Exact Mass: 357.11471265g/mol
- Monoisotopic Mass: 357.11471265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Predicted)
- Boiling Point: 509.3±60.0 °C(Predicted)
- pka: 10.62±0.20(Predicted)
4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674677-1mg |
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione |
439096-59-0 | 98% | 1mg |
¥436.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674677-2mg |
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione |
439096-59-0 | 98% | 2mg |
¥536.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674677-5mg |
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione |
439096-59-0 | 98% | 5mg |
¥582.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674677-10mg |
4-Amino-6,7-dimethoxy-3-(4-methoxybenzyl)quinazoline-2(3H)-thione |
439096-59-0 | 98% | 10mg |
¥872.00 | 2024-05-13 |
4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione
4-Imino-6,7-Dimethoxy-3-[(4-Methoxyphenyl)Methyl]-1,2,3,4-Tetrahydroquinazoline-2-Thione: A Comprehensive Overview
The compound with CAS No. 439096-59-0, known as 4-Imino-6,7-Dimethoxy-3-[(4-Methoxyphenyl)Methyl]-1,2,3,4-Tetrahydroquinazoline-2-Thione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinazoline derivative family and exhibits a unique combination of functional groups that contribute to its diverse chemical properties and potential applications.
The quinazoline core of this molecule serves as a foundational structure for various biological activities. Quinazolines are known for their ability to interact with DNA and proteins, making them valuable in drug design. The presence of the thione group further enhances its reactivity and stability under physiological conditions. Recent studies have highlighted the potential of quinazoline derivatives as anti-cancer agents due to their ability to inhibit key enzymes involved in cell proliferation.
The 4-imino group in this compound introduces additional functionality by enabling conjugation with other molecules. This feature is particularly useful in designing molecules with enhanced solubility and bioavailability. The 6,7-dimethoxy substituents contribute to the molecule's stability and selectivity by providing steric hindrance and electronic modulation. These groups also play a critical role in optimizing the compound's pharmacokinetic properties.
The (4-methoxyphenyl)methyl substituent attached at position 3 adds another layer of complexity to this molecule. This group not only enhances the molecule's lipophilicity but also provides a site for potential interaction with biological targets. Recent research has shown that such substituents can significantly influence the compound's ability to penetrate cellular membranes and bind to specific receptors.
From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the versatility of modern organic chemistry techniques. The synthesis typically begins with the preparation of a quinazoline scaffold, followed by sequential functionalization to introduce the imino, methoxy, and phenylmethyl groups. Advanced methodologies such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 4-Imino-6,7-Dimethoxy-3-[(4-Methoxyphenyl)Methyl]-1,2,3,4-Tetrahydroquinazoline-2-Thione exhibits strong binding affinity towards several therapeutic targets, including kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs.
In terms of pharmacological applications, this compound has shown promising results in preclinical studies targeting various diseases. Its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as cancer, inflammation, and neurodegenerative disorders. Researchers are currently exploring its efficacy in inhibiting specific oncogenic pathways and reducing oxidative stress in cellular models.
The development of novel quinazoline derivatives like this compound represents a significant step forward in medicinal chemistry. By leveraging cutting-edge synthetic techniques and computational tools, scientists are able to design molecules with tailored properties that address unmet medical needs. The continued exploration of CAS No. 439096-59-0 will undoubtedly contribute valuable insights into its therapeutic potential and pave the way for future innovations in drug development.
439096-59-0 (4-Imino-6,7-dimethoxy-3-[(4-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2-thione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)